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Compound of Interest

Compound Name: 4-Aminobutanamide hydrochloride

Cat. No.: B020151

Introduction

(S)-2-Aminobutanamide hydrochloride is a chiral building block of significant interest in the
pharmaceutical industry.[1][2] As a white to off-white crystalline powder, this compound is
primarily utilized as a key intermediate in the synthesis of various active pharmaceutical
ingredients (APIs), most notably the anti-epileptic drug Levetiracetam.[1][3] Its stereospecific
configuration is crucial for the biological activity of the final drug product. These application
notes provide an overview of its primary application, relevant data, and detailed protocols for its
synthesis and use in the production of Levetiracetam.

Physicochemical Properties and Specifications

(S)-2-Aminobutanamide hydrochloride is characterized by the following properties:
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Property Value Reference
CAS Number 7682-20-4 [4]
Molecular Formula C4H11CIN20 [4]
Molecular Weight 138.6 g/mol [4]
Appearance White to off-white crystalline 4]
powder

Melting Point 259-263 °C [4]

Optical Rotation [0]22/D +24° (c=1 in H20) [5]

Purity =298% [2]
Solubility Soluble in water [6]

Key Application: Chiral Intermediate in the Synthesis of Levetiracetam

The principal application of (S)-2-Aminobutanamide hydrochloride is as a chiral precursor in the
industrial synthesis of Levetiracetam, a second-generation anti-epileptic drug.[3][7]
Levetiracetam is used for the treatment of partial-onset, myoclonic, and tonic-clonic seizures.[8]
[9] The (S)-enantiomer of 2-aminobutanamide is essential, as the stereochemistry at this
position is critical for the therapeutic activity of Levetiracetam.[3]

Mechanism of Action of Levetiracetam

While (S)-2-Aminobutanamide hydrochloride itself is not known to be pharmacologically active,
the final product, Levetiracetam, has a unique mechanism of action. It binds to the synaptic
vesicle glycoprotein 2A (SV2A), a protein involved in the regulation of neurotransmitter release.
[8][10][11] By modulating the function of SV2A, Levetiracetam is thought to reduce neuronal
hyperexcitability and prevent the propagation of seizure activity.[10][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: (S)-2-
Aminobutanamide Hydrochloride as a Biochemical Reagent]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b020151#4-aminobutanamide-
hydrochloride-as-a-biochemical-reagent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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